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Compound of Interest

Compound Name: 3-Phenylicyclohexanone

Cat. No.: B1347610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3-
Phenylcyclohexanone (CAS 20795-53-3), a versatile organic compound. With its unique
molecular structure, featuring a cyclohexanone ring substituted with a phenyl group, this
compound serves as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals,
and fine chemicals.[1] Its reactivity and stability make it a valuable building block in the
development of complex molecules.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-
Phenylcyclohexanone.
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Property Value Source
Molecular Formula C12H140 [2][3]
Molecular Weight 174.24 g/mol [2][3]
Colorless liquid or Pale Yellow
Appearance ] [1]
to Yellow Oil
- _ 287-288 °C at 736 Torr, 294°C
Boiling Point [4]
at 760 mmHg
Melting Point 64 °C
Density 1.042 g/cm3 [4]
Sparingly soluble in
Solubility Chloroform, Slightly soluble in
Methanol.
LogP (Octanol-Water Partition
o 2.3 [2]
Coefficient)
Refractive Index 1.538

Flash Point

123.7+19.2 °C

Vapor Pressure

0.0 £ 0.6 mmHg at 25°C

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 3-
Phenylcyclohexanone are outlined below.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.[5] A common
method involves using a capillary tube apparatus.

Procedure:
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A small, finely powdered sample of 3-Phenylcyclohexanone is packed into a capillary tube,
which is sealed at one end.

The capillary tube is placed in a heating block or an oil bath, attached to a thermometer.
The sample is heated slowly, and the temperature is observed.

The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted.[5] A narrow melting point
range is indicative of a pure compound.

Boiling Point Determination

The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[6]

Procedure (Thiele Tube Method):

A small amount of 3-Phenylcyclohexanone is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed inside the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a mixture.

Procedure:
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» A solution of 3-Phenylcyclohexanone in a volatile organic solvent (e.g., acetone) is
prepared.[8]

e Asmall volume of the sample is injected into the gas chromatograph.

e The sample is vaporized and carried by an inert gas (mobile phase) through a heated
column containing a stationary phase.

e The components of the sample are separated based on their boiling points and interactions
with the stationary phase.

e As each component elutes from the column, it enters the mass spectrometer, where it is
ionized and fragmented.

e The resulting mass spectrum provides a unique fragmentation pattern, which can be used to
identify the compound by comparing it to a spectral library.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic
compounds.[9]

Procedure:

o A small amount of 3-Phenylcyclohexanone is dissolved in a deuterated solvent (e.g.,
CDCls).

e The sample is placed in an NMR tube and inserted into the spectrometer.
o The sample is subjected to a strong magnetic field and irradiated with radiofrequency pulses.

e The nuclei of the atoms in the molecule absorb and re-emit this energy at specific
frequencies.

e The resulting NMR spectrum provides information about the chemical environment,
connectivity, and spatial arrangement of the atoms in the molecule. Both *H NMR and 13C
NMR spectra are typically acquired for a complete structural analysis.[10]
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Experimental Workflow: Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis and purification of 3-
Phenylcyclohexanone, based on a documented procedure for its chiral synthesis.
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Asymmetric Synthesis

Reactants:
2-Cyclohexen-1-one Rhodium-BINAP Catalyst
Phenylboronic acid

:

1,4-Addition Reaction

rude Product

Work-up

Solvent Extraction
(e.g., with Diethyl Ether)

l

Washing Steps
(Acidic and Basic)

l

Drying
(e.g., with Anhydrous MgS0O4)

Concentrated Crude

Purification

Silica Gel
Chromatography

l

Distillation under
Reduced Pressure

%uriﬁed Product

Final Product:
(R)-3-Phenylcyclohexanone

Click to download full resolution via product page

Caption: Synthetic and purification workflow for 3-Phenylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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